Cas no 869941-57-1 (2-(3-amino-1H-1,2,4-triazol-1-yl)acetic acid)

2-(3-amino-1H-1,2,4-triazol-1-yl)acetic acid is a versatile organic compound with a unique triazole ring structure. It exhibits excellent solubility in various solvents and is known for its stability under typical reaction conditions. This compound is particularly valuable for its potential applications in medicinal chemistry, where it can serve as a building block for the synthesis of novel bioactive molecules. Its unique structure endows it with favorable reactivity, making it a promising candidate for further chemical transformations.

2-(3-amino-1H-1,2,4-triazol-1-yl)acetic acid structure

869941-57-1 structure

Product Name:2-(3-amino-1H-1,2,4-triazol-1-yl)acetic acid

CAS No:869941-57-1

MF:C₄H₆N₄O₂

MW:142.11603975296

CID:3059231

PubChem ID:19620636

Update Time:2025-06-25

2-(3-amino-1H-1,2,4-triazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- (3-amino-1H-1,2,4-triazol-1-yl)acetic acid
- 2-(3-amino-1H-1,2,4-triazol-1-yl)acetic acid
- 2-(3-Imino-2,3-dihydro-1h-1,2,4-triazol-1-yl)acetic acid
- 869941-57-1
- BBL039930
- DB-105322
- AKOS000309995
- CS-0266364
- 2-(3-amino-1,2,4-triazol-1-yl)acetic acid
- STK349572
- DTXSID201280247
- EN300-146877
- 3-Amino-1H-1,2,4-triazole-1-acetic acid
- 2-(3-Amino-1H-1,2,4-triazol-1-yl)aceticacid
- (3-AMINO-1,2,4-TRIAZOL-1-YL)ACETIC ACID
- SCHEMBL15329979
- MDL： MFCD04969615
- Inchi： 1S/C4H6N4O2/c5-4-6-2-8(7-4)1-3(9)10/h2H,1H2,(H2,5,7)(H,9,10)
- InChI Key： WNEPQGXFDUUWRF-UHFFFAOYSA-N
- SMILES： OC(CN1C=NC(N)=N1)=O

Computed Properties

Exact Mass: 142.04907545g/mol
Monoisotopic Mass: 142.04907545g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 139
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 94Å²

2-(3-amino-1H-1,2,4-triazol-1-yl)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM526859-1g	2-(3-Amino-1H-1,2,4-triazol-1-yl)acetic acid	869941-57-1	97%	1g	$262	2022-09-29
Chemenu	CM526859-5g	2-(3-Amino-1H-1,2,4-triazol-1-yl)acetic acid	869941-57-1	97%	5g	$779	2022-09-29
Enamine	EN300-146877-0.05g	2-(3-amino-1H-1,2,4-triazol-1-yl)acetic acid	869941-57-1		0.05g	$443.0	2023-02-15
Enamine	EN300-146877-0.1g	2-(3-amino-1H-1,2,4-triazol-1-yl)acetic acid	869941-57-1		0.1g	$464.0	2023-02-15
Enamine	EN300-146877-0.25g	2-(3-amino-1H-1,2,4-triazol-1-yl)acetic acid	869941-57-1		0.25g	$485.0	2023-02-15
Enamine	EN300-146877-0.5g	2-(3-amino-1H-1,2,4-triazol-1-yl)acetic acid	869941-57-1		0.5g	$507.0	2023-02-15
Enamine	EN300-146877-1.0g	2-(3-amino-1H-1,2,4-triazol-1-yl)acetic acid	869941-57-1		1g	$0.0	2023-06-07
Enamine	EN300-146877-2.5g	2-(3-amino-1H-1,2,4-triazol-1-yl)acetic acid	869941-57-1		2.5g	$1034.0	2023-02-15
Enamine	EN300-146877-5.0g	2-(3-amino-1H-1,2,4-triazol-1-yl)acetic acid	869941-57-1		5.0g	$1530.0	2023-02-15
Enamine	EN300-146877-10.0g	2-(3-amino-1H-1,2,4-triazol-1-yl)acetic acid	869941-57-1		10.0g	$2269.0	2023-02-15